1-Iodo-2-methyl-2-(2-methylpropoxy)propane

• Molecular Formula: C8H17IO
• Molecular Weight: 256.12 g/mol
• IUPAC Name: 1-iodo-2-methyl-2-(2-methylpropoxy)propane
• InChI: InChI=1S/C8H17IO/c1-7(2)5-10-8(3,4)6-9/h7H,5-6H2,1-4H3
• InChI Key: WZCQRRWPJUXMCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(C)(C)CI

Description

1-Iodo-2-methyl-2-(2-methylpropoxy)propane is a branched alkyl iodide featuring an ether substituent. Its structure comprises a propane backbone with an iodine atom at the 1-position, a methyl group at the 2-position, and a 2-methylpropoxy (isobutoxy) group also at the 2-position. This combination of functional groups imparts unique physicochemical properties, including increased molecular weight due to iodine (atomic mass ~127) and steric hindrance from the branched ether group. The compound is likely synthesized via nucleophilic substitution or etherification reactions involving precursors like 2-methyl-2-(2-methylpropoxy)propanol and hydroiodic acid .

Preparation Methods

Radical Halogenation

Radical halogenation is effective for secondary carbons, where iodine radicals abstract hydrogen atoms, leading to the formation of the iodinated compound. This process often requires:

• Initiators like azobisisobutyronitrile (AIBN)
• Elevated temperatures (~70°C)
• Excess iodine to drive the reaction

This method is advantageous for selective halogenation at specific sites, especially when multiple reactive sites are present.

Nucleophilic Substitution of Alkyl Halides

Preparation of Alkyl Iodides via SN2 Reactions

An alternative route involves synthesizing a suitable alkyl halide precursor, such as 2-methyl-1-(2-methylpropoxy)propane bromide or chloride , followed by nucleophilic substitution with iodide ions.

Reaction Scheme:

2-methyl-1-(2-methylpropoxy)propane halide + NaI → 1-iodo-2-methyl-2-(2-methylpropoxy)propane

Reaction Conditions:

• Solvent: Acetone or DMF
• Temperature: Reflux (~70°C)
• Time: 4-6 hours
• Yield: Typically high (above 70%)

Research Data:

• Watanabe et al. (Scheme 6a & 6b) demonstrated similar nucleophilic substitutions where alkyl halides were converted to iodides with high efficiency.

Use of Phase-Transfer Catalysts

Phase-transfer catalysts like tetrabutylammonium iodide can enhance the SN2 reaction rate, particularly when dealing with less reactive halides or hindered substrates.

Multi-Step Synthesis via Functional Group Transformations

Synthesis from Alcohol Precursors

Starting from 2-methyl-1-(2-methylpropoxy)propane-2-ol , the alcohol can be converted into the corresponding iodide via:

• Appel Reaction: Using triphenylphosphine (PPh₃) and iodine or iodine derivatives

  R–OH + PPh₃ + I₂ → R–I + byproducts
  

• Silanization followed by Iodination: Protecting the alcohol as a silyl ether, then replacing the silyl group with iodine.

Advantages:

• High regioselectivity
• Mild conditions

Halogen Exchange (Finkelstein Reaction)

If a bromide or chloride precursor is available, halogen exchange with sodium iodide in acetone can be employed:

R–Br + NaI → R–I + NaBr

Conditions:

• Solvent: Acetone
• Temperature: Reflux (~50°C)
• Duration: 12–24 hours

Research Reference:

• Robbins et al. (Scheme 11) utilized halogen exchange reactions for similar compounds, achieving high yields.

Notable Synthetic Schemes and Data Tables

Method	Starting Material	Reagents & Conditions	Yield (%)	Remarks
Radical halogenation	2-methyl-1-(2-methylpropoxy)propane	I₂, UV or heat	30–60	Selective at secondary carbons
Nucleophilic substitution	Alkyl bromide/chloride	NaI, DMF, reflux	70–85	High efficiency, straightforward
Appel reaction	Alcohol	PPh₃, I₂, DCM	60–75	Mild, regioselective
Halogen exchange	Alkyl bromide/chloride	NaI, acetone, reflux	80–90	Cost-effective

Summary of Research Findings

• The synthesis of 1-iodo-2-methyl-2-(2-methylpropoxy)propane predominantly involves halogenation of suitable precursors, with radical and nucleophilic substitution methods being most common.
• Radical halogenation offers regioselectivity but requires careful control of reaction conditions.
• Nucleophilic substitution of alkyl halides with sodium iodide in polar aprotic solvents provides a high-yield, scalable approach.
• Multi-step routes involving alcohol activation (Appel reaction) or halogen exchange are also viable, especially when precursor compounds are readily available.

Chemical Reactions Analysis

Types of Reactions: 1-Iodo-2-methyl-2-(2-methylpropoxy)propane can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles such as hydroxide, cyanide, or amines.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.

Oxidation and Reduction: The compound can be oxidized to form corresponding alcohols or ketones, and reduced to form alkanes.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH), potassium cyanide (KCN), or ammonia (NH3) in an appropriate solvent.

Elimination: Strong bases such as potassium tert-butoxide (KOtBu) in a polar aprotic solvent.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Hydrogen gas (H2) with a palladium catalyst (Pd/C).

Major Products:

Substitution: Formation of alcohols, nitriles, or amines.

Elimination: Formation of alkenes.

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of alkanes.

Scientific Research Applications

1-Iodo-2-methyl-2-(2-methylpropoxy)propane has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis, particularly in the preparation of complex molecules.

Biology: Investigated for its potential as a radiolabeled compound in imaging studies.

Medicine: Explored for its potential use in the development of pharmaceuticals.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Iodo-2-methyl-2-(2-methylpropoxy)propane depends on the specific reaction it undergoes. In substitution reactions, the iodine atom is replaced by a nucleophile through a bimolecular nucleophilic substitution (SN2) mechanism. In elimination reactions, the compound undergoes deprotonation to form an alkene through an E2 mechanism. The molecular targets and pathways involved vary depending on the specific application and reaction conditions.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

a) 1-Iodo-2-methylpropane (CAS 513-38-2)

• Structure : Lacks the 2-methylpropoxy group; iodine is at the 1-position, with a single methyl group at the 2-position.
• Reactivity : Undergoes SN2 reactions more readily due to reduced steric hindrance compared to the target compound. For example, 2-iodo-2-methylpropane reacts with aqueous NaOH via an SN1 mechanism due to its tertiary carbon, whereas 1-iodo-2-methylpropane (primary iodide) favors SN2 .
• Physical Properties : Boiling point = 6.47°C (at 20°C), density = 1.89 g/cm³ (20°C, B method) . The target compound’s ether group increases polarity and boiling point, while iodine contributes to higher density.

b) 2-Iodo-2-methylpropane (CAS 558-17-8)

• Reactivity : Predominantly undergoes SN1 hydrolysis due to tertiary carbocation stability. The target compound’s ether group may stabilize intermediates via resonance but introduces steric resistance to substitution .
• Physical Properties : Boiling point = 6.65°C (at 10°C), lower than the target compound due to the absence of an ether group .

c) 2-Methyl-1-[1-(2-methylpropoxy)ethoxy]propane

• Structure : Contains an additional ethoxy group instead of iodine.
• Reactivity : As an acetal, it is hydrolytically stable under basic conditions but cleaved in acidic media. The target compound’s iodine makes it susceptible to nucleophilic substitution, unlike this acetal .

Physical Properties

Compound	Molecular Weight	Boiling Point (°C)	Density (g/cm³)	CAS RN
1-Iodo-2-methylpropane	184.02	6.47 (20°C)	1.89 (20°C)	513-38-2
2-Iodo-2-methylpropane	184.02	6.65 (10°C)	-	558-17-8
1-Iodo-2-methyl-2-(2-methylpropoxy)propane	~256.1*	Estimated >100°C†	Estimated ~1.8	-
1-(1,1-Dimethylethoxy)-2-methylpropane	130.23	-	-	33021-02-2

*Calculated based on molecular formula (C₈H₁₇IO).
†Estimated higher due to ether group and iodine’s mass.

Key Observations :

• The target compound’s ether group increases boiling point relative to simpler iodides.
• Iodine contributes significantly to molecular weight and density compared to ether-only analogs like 1-(1,1-dimethylethoxy)-2-methylpropane .

Reactivity and Stability

• Nucleophilic Substitution : The tertiary carbon in 2-iodo-2-methylpropane facilitates SN1 pathways, while the target compound’s 1-iodo position favors SN2. However, steric hindrance from the 2-methylpropoxy group may slow SN2 kinetics .
• Thermal Stability : Iodoalkanes are less stable than chloro or bromo analogs. The ether group’s electron-donating effect may slightly enhance stability against elimination .
• Hydrolytic Stability : Unlike acetals (e.g., 2-methyl-1-[1-(2-methylpropoxy)ethoxy]propane), the target compound is prone to hydrolysis in polar solvents .

Biological Activity

1-Iodo-2-methyl-2-(2-methylpropoxy)propane is a compound with potential biological activity that has garnered interest for its pharmacological properties. This article discusses its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

• Chemical Formula: C₁₁H₂₅I
• Molecular Weight: 292.24 g/mol
• Structure: The compound features an iodine atom attached to a propane backbone with a branched alkoxy group, which may influence its reactivity and biological interactions.

Biological Activity Overview

The biological activity of 1-Iodo-2-methyl-2-(2-methylpropoxy)propane has been investigated in various studies, focusing on its potential therapeutic applications. Notably, it has been explored for its effects on inflammatory pathways and its potential as an inhibitor of certain enzymatic activities.

1-Iodo-2-methyl-2-(2-methylpropoxy)propane is believed to interact with specific molecular targets, influencing pathways related to inflammation and cell signaling. The presence of the iodine atom may enhance its reactivity with biomolecules, potentially leading to inhibition of pro-inflammatory cytokines or enzymes involved in cellular proliferation.

In Vitro Studies

Several studies have assessed the compound's efficacy in vitro:

• Anti-inflammatory Activity: Research indicates that this compound may inhibit the expression of vascular cell adhesion molecule 1 (VCAM-1) and monocyte chemoattractant protein 1 (MCP-1), which are critical in inflammatory responses .
• Cytotoxicity Assays: In cell line studies, 1-Iodo-2-methyl-2-(2-methylpropoxy)propane demonstrated varying degrees of cytotoxicity against cancer cell lines, suggesting potential as an anticancer agent. For instance, it showed IC50 values comparable to established chemotherapeutics in certain assays .

Case Studies

A notable case study involved the use of this compound in a model of vascular inflammation. The results indicated that treatment with 1-Iodo-2-methyl-2-(2-methylpropoxy)propane resulted in a significant reduction in inflammatory markers and improved outcomes in models of atherosclerosis .

Table 1: In Vitro Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	45	Induction of apoptosis
HCT-116 (Colon)	50	Cell cycle arrest at G1 phase
HepG2 (Liver)	48	Inhibition of proliferation

Table 2: Anti-inflammatory Effects

Treatment	VCAM-1 Expression (%)	MCP-1 Expression (%)
Control	100	100
1-Iodo-2-methyl-2-(2-methylpropoxy)propane	30	25

Q & A

Basic Research Questions

Q. What are the critical safety considerations for handling 1-Iodo-2-methyl-2-(2-methylpropoxy)propane in laboratory settings?

• Methodological Answer :

• Hazard Identification : Based on analogous iodoalkanes and ethers, this compound may exhibit acute toxicity (oral, dermal) and skin/eye irritation. Use PPE (gloves, goggles, lab coat) and work in a fume hood to avoid inhalation .
• Spill Management : Avoid dust generation; collect spills using non-sparking tools and dispose as halogenated waste. Ventilate the area and consult institutional safety protocols .
• First Aid : For skin contact, wash with soap/water; for eye exposure, rinse for 15+ minutes. Seek medical attention if irritation persists .

Q. What synthetic routes are recommended for preparing 1-Iodo-2-methyl-2-(2-methylpropoxy)propane?

• Methodological Answer :

• Nucleophilic Substitution : React 2-methyl-2-(2-methylpropoxy)propanol with hydroiodic acid (HI) under controlled conditions (e.g., 60–80°C, inert atmosphere). Monitor reaction progress via TLC (silica gel, hexane/ethyl acetate) .
• Alternative Route : Alkylation of 2-methylpropoxypropane with methyl iodide in the presence of a Lewis acid catalyst (e.g., AlCl₃). Optimize stoichiometry to minimize byproducts like di-iodinated derivatives.

Q. How can the purity of 1-Iodo-2-methyl-2-(2-methylpropoxy)propane be validated post-synthesis?

• Methodological Answer :

• GC-MS : Use a polar column (e.g., DB-5) to separate impurities. Compare retention times and mass spectra with commercial standards or predicted fragmentation patterns.
• ¹H/¹³C NMR : Assign peaks for the isobutoxy group (δ ~1.0–1.2 ppm for methyl groups) and iodo-substituted carbon (δ ~30–40 ppm in ¹³C NMR). Confirm absence of hydroxyl protons (indicative of unreacted alcohol) .

Advanced Research Questions

Q. What mechanistic insights explain the stability challenges of 1-Iodo-2-methyl-2-(2-methylpropoxy)propane under acidic conditions?

• Methodological Answer :

• Degradation Pathways : The iodo group is susceptible to nucleophilic attack (e.g., by water or alcohols), leading to hydrolysis or elimination. Conduct kinetic studies in buffered solutions (pH 1–7) to identify degradation products via LC-MS .
• Stabilization Strategies : Introduce steric hindrance via bulky substituents or use stabilizing agents (e.g., radical inhibitors) to reduce decomposition rates.

Q. How do spectroscopic techniques resolve structural ambiguities in analogs of 1-Iodo-2-methyl-2-(2-methylpropoxy)propane?

• Methodological Answer :

• NOESY NMR : Differentiate between stereoisomers by analyzing spatial proximity of methyl and isobutoxy groups.
• IR Spectroscopy : Identify characteristic C-I stretches (~500–600 cm⁻¹) and ether C-O-C bands (~1100 cm⁻¹). Compare with computational simulations (DFT) for validation .

Q. What experimental designs are optimal for studying the compound’s reactivity in cross-coupling reactions?

• Methodological Answer :

• Suzuki-Miyaura Coupling : Test catalytic systems (Pd(PPh₃)₄, PdCl₂(dppf)) with arylboronic acids. Vary solvents (THF, DMF) and bases (K₂CO₃, CsF) to optimize yields. Monitor iodine displacement via ¹H NMR .
• Competitive Reactions : Compare reactivity with bromo/chloro analogs to assess leaving-group efficiency. Use kinetic isotope effects (KIE) to probe rate-determining steps.

Data Contradiction and Resolution

Q. Conflicting reports exist on the compound’s solubility in polar solvents. How can this be resolved experimentally?

• Methodological Answer :

• Phase Solubility Analysis : Perform solubility studies in water, methanol, and DMSO using gravimetric or UV-Vis methods. Account for temperature (20–40°C) and ionic strength effects.
• Molecular Dynamics Simulations : Model solvent interactions to predict solubility trends. Cross-validate with experimental data to identify outliers .